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Compound of Interest

Compound Name:

Benzyl 2-

(aminomethyl)pyrrolidine-1-

carboxylate

Cat. No.: B1142058 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Benzyl
2-(aminomethyl)pyrrolidine-1-carboxylate, tailored for researchers, scientists, and drug

development professionals. The following procedures are based on general best practices for

handling hazardous chemical waste and the specific hazard information available for this

compound.

Immediate Safety Considerations:

Before handling Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate, it is crucial to work in a

well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

[1] Personal Protective Equipment (PPE) is mandatory and should include chemical-resistant

gloves, safety goggles, and a laboratory coat.[1] An eyewash station and safety shower should

be readily accessible.[2][3]

Hazard Profile and Waste Classification:

Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate is classified as a hazardous substance.[4]

Understanding its specific hazards is critical for safe handling and disposal. This chemical is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[4] Due

to its chemical structure, which includes a pyrrolidine moiety, it should be handled with the
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same precautions as other pyrrolidine derivatives, which can be flammable and corrosive.[1][2]

[5]

Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste and must consult local, regional, and national regulations to ensure

complete and accurate classification.[2][6]

Quantitative Hazard Data
Hazard
Classification

GHS Code Description Source

Skin

Corrosion/Irritation
H315 Causes skin irritation [4]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[4]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[4]

Disposal Procedures:

The primary disposal method for Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate is

through an approved hazardous waste disposal plant.[4][5][6] Do not dispose of this chemical

down the drain or in regular trash.[1]

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate in a dedicated,

properly labeled, and sealed container.[1]

The container should be made of a material compatible with the chemical.

Keep liquid and solid waste in separate containers.[1]

Container Labeling:
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Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate".[1]

Include the CAS number (119020-03-0), the date of accumulation, and all relevant hazard

pictograms (e.g., irritant).[4]

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area.

The storage area should be cool and away from incompatible materials such as strong

oxidizing agents and acids.[1][2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[1][3]

Spill Management:

In the event of a spill, follow these procedures:

Minor Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as

vermiculite, sand, or a commercial chemical absorbent.[1]

Collect the contaminated absorbent material into a sealed, properly labeled container for

hazardous waste disposal.[1]

Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal

as hazardous waste.

Major Spills:

Evacuate the area immediately.
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Contact your institution's EHS department or emergency response team.[1]

Experimental Protocols:

Currently, there are no specific, publicly available experimental protocols for the neutralization

or chemical deactivation of Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate for disposal

purposes. Therefore, reliance on a licensed hazardous waste disposal service is the

recommended and safest approach.

Disposal Workflow:

The following diagram illustrates the decision-making process for the proper disposal of Benzyl
2-(aminomethyl)pyrrolidine-1-carboxylate.

Start: Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate Waste

Characterize Waste:
- Liquid or Solid?

- Contaminated materials?

Containerize Waste:
- Use compatible, sealed container

- Separate liquids and solids

Label Container:
- 'Hazardous Waste'

- Chemical Name & CAS No.
- Hazard Pictograms

Store Safely:
- Designated, secure area
- Away from incompatibles

Arrange for Disposal:
- Contact EHS or licensed contractor

Spill or Leak Occurs

End: Proper Disposal

Minor Spill:
- Use absorbent material

- Collect for disposal

  Minor

Major Spill:
- Evacuate area

- Contact EHS/Emergency Response

  Major
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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